(2,3-Dichloro-4-methoxyphenyl)(2-fluorophenyl)methanone

• CAS No.: 72498-53-4
• Molecular Formula: C14H9Cl2FO2
• Molecular Weight: 299.1 g/mol
• IUPAC Name: (2,3-dichloro-4-methoxyphenyl)-(2-fluorophenyl)methanone
• InChI: InChI=1S/C14H9Cl2FO2/c1-19-11-7-6-9(12(15)13(11)16)14(18)8-4-2-3-5-10(8)17/h2-7H,1H3
• InChI Key: ISNVWQRBUPBGSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(=O)C2=CC=CC=C2F)Cl)Cl

Description

(2,3-Dichloro-4-methoxyphenyl)(2-fluorophenyl)methanone is a useful research compound. Its molecular formula is C14H9Cl2FO2 and its molecular weight is 299.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3.155 g (0.199 m) of o-fluorobenzoyl chloride in 100 ml 1,2-dichloro ethane 26.54 g (0.199 m) of AlCl3 is added over a 30-minute period. The mixture turns yellow then dark. A solution of 32 g (0.181 m) of 2,3-dichloro anisole in 50 ml of 1,2-dichloroethane is added dropwise. There is an evolution of gas and the temperature rises to 35° C. The mixture is stirred 2 hours and then poured over 100 ml concentrated HCl and 100 ml ice. The organic solvent is evaporated in vacuo and the mixture is extracted with ether. The ether extract is washed with 10% K2CO3, washed with water, dried (Na2SO4) and evaporated to give a solid which is recrystallized from ether-hexane giving 38.69 g (70%) of 2'-fluoro-4-methoxy-2,3-dichlorobenzophenone, m.p. 74°-77° C.